Cas no 3768-43-2 (3-Methylpiperidin-2-one)

3-Methylpiperidin-2-one Properties

Names and Identifiers

• 2-Piperidinone,3-methyl-
• 3-methyl-2-Piperidinone
• 3-METHYLPIPERIDIN-2-ONE
• 2-Piperidinone,3-methyl
• 3-Methyl-2(1H)-piperidinone
• 3-methyl-2-piperidone
• 3-Methyl-piperidin-2-one
• 3-methypiperidin-2-one
• 2-Piperidinone, 3-methyl-
• methylvalerolactim
• 3-methylpiperidone
• 2-iperidinone, 3-ethyl-
• 2-?piperidinone, 3-?methyl-
• PHGAOXNFCZKFTR-UHFFFAOYSA-N
• SBB056080
• RP00588
• SB22026
• NE57097
• AK170549
• Y8918
• Z1526503233
• 3-methylpiperidin-2-one
• DTXSID70871042
• NS00046488
• EINECS 223-196-1
• MFCD00177941
• BS-12937
• Z1013766916
• SCHEMBL1115487
• SY143682
• P10093
• 3-Methyl-2-oxopiperidine
• J-512921
• CS-0186670
• EN300-119176
• AKOS006230438
• 3768-43-2
• CHEMBL342795
• 2-Methyl-5-pentanelactam
• A874029
• FT-0725592
• DB-026098
• 660407-21-6
• (3R)-3-methylpiperidin-2-one
• 660407-20-5
• (3S)-3-methylpiperidin-2-one
• +Expand

• MDL： MFCD00177941
• InChIKey： PHGAOXNFCZKFTR-UHFFFAOYSA-N
• Inchi： 1S/C6H11NO/c1-5-3-2-4-7-6(5)8/h5H,2-4H2,1H3,(H,7,8)
• SMILES： O=C1C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])N1[H]

Computed Properties

• Exact Mass: 113.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 113.084063974g/mol
• Heavy Atom Count: 8
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 0.86130
• PSA: 29.10000
• Refractive Index: 1.4580 (estimate)
• Boiling Point: 211.9°C (rough estimate)
• Melting Point: 64-65
• Density: 1.0223 (rough estimate)

3-Methylpiperidin-2-one Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Harmful/Irritant

3-Methylpiperidin-2-one Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%